Cas no 1361645-75-1 (5'-Fluoro-3'-nitro-2,3,5-trichlorobiphenyl)

• Product Name: 5'-Fluoro-3'-nitro-2,3,5-trichlorobiphenyl
• CAS No: 1361645-75-1
• MF: C₁₂H₅Cl₃FNO₂
• MW: 320.531003713608
• CID: 4993137
• Update Time: 2025-10-05

5'-Fluoro-3'-nitro-2,3,5-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-Fluoro-3'-nitro-2,3,5-trichlorobiphenyl

• Inchi： 1S/C12H5Cl3FNO2/c13-7-3-10(12(15)11(14)4-7)6-1-8(16)5-9(2-6)17(18)19/h1-5H
• InChI Key： DAJQBUGVEDBSCZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=C(C=C(C=1)[N+](=O)[O-])F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 341
• XLogP3: 5.5
• Topological Polar Surface Area: 45.8

Additional information on 5'-Fluoro-3'-nitro-2,3,5-trichlorobiphenyl

Professional Introduction to 5'-Fluoro-3'-nitro-2,3,5-trichlorobiphenyl (CAS No. 1361645-75-1)

5'-Fluoro-3'-nitro-2,3,5-trichlorobiphenyl (CAS No. 1361645-75-1) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, represents a critical component in the development of advanced materials and therapeutic agents. The presence of multiple halogen atoms and a nitro group on a biphenyl core imparts distinct reactivity and stability, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 5'-Fluoro-3'-nitro-2,3,5-trichlorobiphenyl consists of a biphenyl ring system substituted with fluorine, nitro, and chlorine atoms at specific positions. This arrangement not only enhances its chemical versatility but also opens up numerous possibilities for further functionalization. The compound's high degree of substitution with halogen atoms contributes to its stability under various reaction conditions, which is a crucial factor in pharmaceutical applications where structural integrity is paramount.

In recent years, there has been a growing interest in the applications of halogenated biphenyl derivatives in medicinal chemistry. The introduction of fluorine and nitro groups into the biphenyl framework can significantly influence the pharmacokinetic properties of drug candidates. For instance, fluorine atoms are known to enhance metabolic stability and binding affinity, while nitro groups can serve as versatile handles for further chemical modifications. These attributes make 5'-Fluoro-3'-nitro-2,3,5-trichlorobiphenyl an attractive building block for the synthesis of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential in the development of agrochemicals and specialty chemicals. The unique combination of halogen atoms provides a rich platform for designing molecules with specific biological activities. Recent studies have demonstrated that biphenyl derivatives can exhibit potent effects on various biological targets, including enzymes and receptors involved in disease pathways. The< strong> 5'-Fluoro-3'-nitro-2,3,5-trichlorobiphenyl structure has been explored as a precursor for compounds that target neurological disorders, infectious diseases, and cancer.

The synthesis of 5'-Fluoro-3'-nitro-2,3,5-trichlorobiphenyl involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies have been employed to introduce the fluorine, nitro, and chlorine substituents at the desired positions on the biphenyl ring. Techniques such as nucleophilic aromatic substitution (SNAr), metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura coupling), and directed ortho-metalation (DoM) have been instrumental in constructing this complex molecule.

In terms of industrial applications, the demand for high-purity intermediates like 5'-Fluoro-3'-nitro-2,3,5-trichlorobiphenyl continues to rise due to their critical role in pharmaceutical manufacturing. The compound's stability under various storage conditions makes it an ideal candidate for large-scale production. Additionally, its compatibility with modern purification techniques ensures that it meets stringent regulatory requirements for pharmaceutical use.

The environmental impact of halogenated biphenyl derivatives is another area of active research. While these compounds offer numerous benefits in synthetic chemistry and drug development, their persistence in the environment raises concerns about long-term ecological safety. Efforts are underway to develop greener synthetic routes that minimize waste and reduce environmental footprint. Furthermore, researchers are exploring biodegradation strategies to mitigate potential ecological risks associated with these compounds.

The future prospects for 5'-Fluoro-3'-nitro-2,3,5-trichlorobiphenyl are promising as new applications continue to emerge. Advances in computational chemistry have enabled more efficient virtual screening of potential drug candidates derived from this compound. Additionally, innovations in synthetic methodologies are expected to further streamline its production and functionalization. As our understanding of molecular interactions deepens, so too will the utility of this versatile intermediate in addressing global health challenges.